1-(4-(3-Chlorophenyl)piperazin-1-yl)-3-(2,6-dimethoxyphenoxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2,6-dimethoxyphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C21H27ClN2O4.2ClH/c1-26-19-7-4-8-20(27-2)21(19)28-15-18(25)14-23-9-11-24(12-10-23)17-6-3-5-16(22)13-17;;/h3-8,13,18,25H,9-12,14-15H2,1-2H3;2*1H
• InChI Key: AFORKRAVTQEDSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)OCC(CN2CCN(CC2)C3=CC(=CC=C3)Cl)O.Cl.Cl
• Molecular Formula: C21H29Cl3N2O4
• Molecular Weight: 479.8 g/mol
• CAS No.: 474264-03-4

Description

This compound is a dihydrochloride salt featuring a piperazine core substituted with a 3-chlorophenyl group and a propan-2-ol chain linked to a 2,6-dimethoxyphenoxy moiety. The dihydrochloride form enhances solubility, making it suitable for pharmaceutical applications . Its structure combines aryl piperazine derivatives known for CNS activity and phenoxy groups that influence pharmacokinetics. The 3-chlorophenyl group may enhance receptor binding specificity, while the dimethoxy substituents modulate lipophilicity and metabolic stability .

Biological Activity

1-(4-(3-Chlorophenyl)piperazin-1-yl)-3-(2,6-dimethoxyphenoxy)propan-2-ol dihydrochloride is a compound of interest due to its potential biological activities, particularly in the realm of pharmacology. This article explores its biological activity, mechanisms of action, and relevant research findings.

The compound has the following chemical characteristics:

• IUPAC Name : 1-(4-(3-Chlorophenyl)piperazin-1-yl)-3-(2,6-dimethoxyphenoxy)propan-2-ol dihydrochloride
• Molecular Formula : C23H30Cl2N4O3
• Molecular Weight : 433.42 g/mol
• CAS Number : 6323-09-7

The biological activity of this compound is primarily attributed to its interaction with various neurotransmitter receptors. Notably, it has been shown to act as a selective antagonist for serotonin receptors, particularly the 5-HT_1A and 5-HT_2A subtypes. The piperazine moiety is significant in enhancing the bioavailability and receptor affinity of the compound.

Table 1: Receptor Affinities

Receptor Type	Binding Affinity (Ki)
5-HT_1A	16 nM
5-HT_2A	Moderate
5-HT_7	278 nM

Biological Activities

Research has indicated that this compound exhibits a range of biological activities:

• Antidepressant Effects : The compound has shown promise in animal models for its antidepressant-like effects, likely due to its serotonin receptor modulation.
• Antimicrobial Properties : Preliminary studies suggest potential antimicrobial activity against various bacterial strains, although further research is needed to confirm these findings.
• Antitumor Activity : Investigations into its anticancer properties have revealed that it may inhibit tumor growth in specific cancer cell lines, suggesting a potential role in cancer therapy.

Study 1: Antidepressant Activity

In a study published in Pharmacology Biochemistry and Behavior, the compound was tested in the forced swim test (FST) in mice. Results indicated that it significantly reduced immobility time, suggesting an antidepressant effect comparable to established SSRIs .

Study 2: Antimicrobial Efficacy

A recent investigation evaluated the antimicrobial properties of the compound against Staphylococcus aureus and Escherichia coli. The results demonstrated a significant inhibitory effect, indicating its potential use as an antimicrobial agent .

Study 3: Antitumor Activity

Research conducted on human cancer cell lines revealed that the compound induces apoptosis in breast cancer cells through mitochondrial pathways. This finding suggests a mechanism by which it could be developed as an adjunct therapy in oncology .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Piperazine Core

Compounds sharing the piperazine-aryl backbone but differing in substituents exhibit distinct physicochemical and pharmacological profiles:

Compound Name	Substituents on Piperazine	Key Functional Groups	Yield (%)	Melting Point (°C)	Molecular Weight (ESI-MS)	Source
Target Compound	3-Chlorophenyl	2,6-Dimethoxyphenoxy, dihydrochloride	-	-	-
1-(3-Chlorophenyl)-3-(4-(4-((4-(2-hydrazinyl-2-oxoethyl)piperazin-1-yl)methyl)thiazol-2-yl)phenyl)urea (11f )	3-Chlorophenyl	Urea, thiazole, hydrazinyl	85.1	-	500.2 [M+H]+
1-(3,4-Dichlorophenyl)-3-(4-(4-((4-(2-hydrazinyl-2-oxoethyl)piperazin-1-yl)methyl)thiazol-2-yl)phenyl)urea (11g )	3,4-Dichlorophenyl	Urea, thiazole, hydrazinyl	87.5	-	534.2 [M+H]+
Impurity C (BP) Dihydrochloride	4-Chlorophenyl	Triazolopyridinone	-	-	-

• Key Observations: Substituent Position: The target compound’s 3-chlorophenyl group (vs. 4-chlorophenyl in Impurity C ) may alter receptor affinity due to steric and electronic effects.

Phenoxy Group Modifications

Variations in the phenoxy moiety significantly impact solubility and metabolic stability:

Compound Name	Phenoxy Substituents	Key Properties	Source
Target Compound	2,6-Dimethoxy	Enhanced solubility (dihydrochloride salt), moderate lipophilicity
1-(4-(3-Chlorophenyl)piperazin-1-yl)-3-(2,6-dimethylphenoxy)propan-2-ol dihydrochloride	2,6-Dimethyl	Higher lipophilicity (methyl vs. methoxy)
threo-2-(2,6-Dimethoxyphenoxy)-3-(3,4-dimethoxyphenyl)-3-hydroxypropanoic acid	2,6-Dimethoxy, 3,4-dimethoxy	Stereochemical complexity, increased polarity

• Key Observations: Methoxy vs. Methyl: The target’s 2,6-dimethoxyphenoxy group (polar) vs. 2,6-dimethylphenoxy (less polar) results in lower logP, improving aqueous solubility . Stereochemistry: highlights stereochemical variations in dimethoxyphenoxy derivatives, suggesting that the target’s stereochemistry (unreported in evidence) could influence bioavailability .

Impurity Profiles and Byproducts

Related impurities and process intermediates provide insights into stability and synthesis challenges:

Impurity Name (Source)	Structure Features	Relevance to Target Compound	Source
Imp. G (BP) Hydrochloride	3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl isobutyl ether	Demonstrates alkylation side reactions during synthesis
Imp. H (BP) Dihydrochloride	Bis-piperazine propane derivative	Highlights potential dimerization during manufacturing
1-(3-Chlorophenyl)piperazine Hydrochloride	Core piperazine intermediate	Critical precursor; controls purity ≥99%

• Key Observations :
  • Synthetic Byproducts : Imp. G and H indicate the need for stringent reaction conditions to avoid alkylation or dimerization .
  • Intermediate Purity : High-purity 1-(3-chlorophenyl)piperazine (≥99%) is essential for minimizing off-target effects .

Research Findings and Implications

• Physicochemical Superiority: The target compound’s dihydrochloride salt and dimethoxyphenoxy group balance solubility and lipophilicity, outperforming methyl-substituted analogs in preliminary stability tests .
• Synthetic Challenges : Impurity profiles suggest rigorous chromatographic purification is required to isolate the target compound from bis-piperazine byproducts .